Cas no 81867-12-1 (2(1H)-Azocinone, 3-azidohexahydro-)

2(1H)-Azocinone, 3-azidohexahydro- structure
81867-12-1 structure
Product name:2(1H)-Azocinone, 3-azidohexahydro-
CAS No:81867-12-1
MF:C7H12N4O
MW:168.196380615234
CID:702756
PubChem ID:10397187

2(1H)-Azocinone, 3-azidohexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Azocinone, 3-azidohexahydro-
    • 3-azidoazocan-2-one
    • 3-azidohexahydro-2(1h)-azocinone
    • DTXSID40439178
    • 81867-12-1
    • Inchi: InChI=1S/C7H12N4O/c8-11-10-6-4-2-1-3-5-9-7(6)12/h6H,1-5H2,(H,9,12)
    • InChI Key: XAJUMZWRGXACJP-UHFFFAOYSA-N
    • SMILES: C1CCC(C(=O)NCC1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 168.10111102g/mol
  • Monoisotopic Mass: 168.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.5Ų

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